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Compound of Interest

Compound Name:
Methyl(2-methyl-3-

phenylpropyl)amine

CAS No.: 104178-02-1

Cat. No.: B3207422

Get Quote

Executive Summary
This guide provides a technical comparison between Methamphetamine (a potent central

nervous system psychostimulant) and Methyl(2-methyl-3-phenylpropyl)amine (also known

as Phenpromethamine).

While these molecules are structural isomers sharing the formula

, their pharmacological profiles diverge significantly due to a critical alteration in the alkyl chain
length. This guide analyzes the Structure-Activity Relationship (SAR) responsible for these
differences, contrasting the high-abuse potential of methamphetamine with the predominantly
adrenergic, peripheral activity of its propyl-chain analog.

Structural & Physicochemical Basis
The primary determinant of the pharmacological divergence lies in the distance between the

aromatic ring and the basic nitrogen atom.
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Methamphetamine: Possesses a 2-carbon (ethyl) backbone between the phenyl ring and the

amine. This specific distance (approx. 6–7 Å) is pharmacophorically optimal for mimicking

dopamine at the Dopamine Transporter (DAT) and Vesicular Monoamine Transporter 2

(VMAT2).

Methyl(2-methyl-3-phenylpropyl)amine (Phenpromethamine): Features a 3-carbon

(propyl) backbone. This "chain extension" disrupts the rigid conformational overlap required

for high-affinity translocation at DAT, shifting selectivity towards Norepinephrine (NET) and

reducing blood-brain barrier (BBB) penetrance relative to CNS potency.

Visual Analysis: Structural Divergence (SAR)
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Figure 1: Structural comparison highlighting the impact of the alkyl spacer length on receptor

selectivity and downstream effects.

Receptor Binding & Functional Activity
The following data synthesizes experimental findings comparing the release capabilities of

these agents. Methamphetamine acts as a "false substrate" releaser, while Phenpromethamine

shows a marked drop in dopaminergic potency.
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Table 1: Comparative Pharmacodynamics
(Synaptosomal Release)

Parameter Methamphetamine
Methyl(2-methyl-3-
phenylpropyl)amin
e

Differential Impact

Primary Mechanism
TAAR1 Agonist /

VMAT2 Inhibitor

NE Releasing Agent /

Indirect

Sympathomimetic

Meth is centrally

active; Phen is

peripherally biased.

DA Release (

)
~24 nM ~574 nM

24-fold reduction in

dopamine potency for

Phenpromethamine.

NE Release (

)
~12 nM ~154 nM

Phenpromethamine

retains adrenergic

activity but is less

potent than Meth.

Selectivity Ratio
Balanced (DA

NE)

NE-Selective (NE >

DA)

Phenpromethamine

lacks the "euphoric"

DA surge.

Therapeutic History
ADHD, Narcolepsy

(Desoxyn)

Nasal Decongestant

(Vonedrine -

Discontinued)

Phenpromethamine

was used for

vasoconstriction, not

stimulation.

Key Insight: The 3-carbon chain of Phenpromethamine creates a "selectivity filter." While it can

still trigger norepinephrine release (causing increased heart rate and vasoconstriction), it fails to

effectively reverse the dopamine transporter to the degree required for psychostimulant abuse

liability.
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Experimental Protocol: Synaptosomal Monoamine
Release Assay
To objectively verify the activity differences described above, researchers should utilize a Dual-

Label Synaptosomal Release Assay. This protocol distinguishes between simple reuptake

inhibition and active monoamine release (the hallmark of amphetamine-like activity).

Protocol Design
Objective: Quantify the

for Dopamine (DA) vs. Norepinephrine (NE) release.

Materials:

Rat striatal synaptosomes (for DA) and hippocampal synaptosomes (for NE).

Radioligands:

-Dopamine and

-Norepinephrine.

Buffer: Krebs-HEPES (pH 7.4).

Step-by-Step Methodology:

Preparation: Homogenize tissue in 0.32M sucrose; centrifuge (1000g x 10 min) to remove

debris. Centrifuge supernatant (12,000g x 20 min) to isolate synaptosomes.

Pre-loading: Incubate synaptosomes with radioligands (

-DA or

-NE) for 15 minutes at 37°C to fill vesicular pools.

Wash: Centrifuge and resuspend to remove extracellular radioligand.

Challenge: Aliquot synaptosomes into 96-well plates containing the test compounds

(Methamphetamine vs. Phenpromethamine) at concentrations ranging from 1 nM to 100
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M.

Incubation: Incubate for 15 minutes.

Termination: Rapidly filter through GF/B filters using a cell harvester to trap synaptosomes.

Quantification: Measure radioactivity in the filtrate (released neurotransmitter) vs. the filter

(retained neurotransmitter) using liquid scintillation counting.

Analysis: Plot dose-response curves to calculate

for release.

Visual Workflow: Release Assay Logic
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Figure 2: Logical flow for distinguishing release mechanisms in vitro.

Safety & Toxicology Profile
The shift from a 2-carbon to a 3-carbon chain alters the toxicity profile from neurotoxicity to

cardiovascular stress.

Neurotoxicity (Methamphetamine Specific)
Methamphetamine enters the nerve terminal via DAT and displaces DA from vesicles into the

cytosol (via VMAT2 inhibition). This cytosolic DA auto-oxidizes, forming reactive oxygen

species (ROS) and quinones that destroy terminal endings.

Marker: Tyrosine Hydroxylase (TH) depletion.

Outcome: Long-term dopaminergic deficits.

Cardiovascular Toxicity (Phenpromethamine Specific)
Phenpromethamine's activity is biased toward norepinephrine release and direct

-adrenergic agonism. It does not generate significant cytosolic dopamine surges, thus lacking
the high neurotoxic potential of methamphetamine. However, it poses risks related to:

Hypertension: Direct vasoconstriction.

Tachycardia:

-adrenergic stimulation.

Therapeutic Window: Narrow; historically removed from markets due to misuse and

cardiovascular side effects (e.g., palpitations, anxiety) without the "reward" of euphoria.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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